Cas no 2108424-87-7 (Carbamic acid, N-methyl-N-[4-(phenylmethyl)-2-morpholinyl]-, 1,1-dimethylethyl ester)

Carbamic acid, N-methyl-N-[4-(phenylmethyl)-2-morpholinyl]-, 1,1-dimethylethyl ester, is a specialized organic compound featuring a morpholine core with a phenylmethyl substituent and a tert-butoxycarbonyl (Boc) protecting group. Its structural complexity makes it valuable in synthetic chemistry, particularly in peptide and heterocycle synthesis, where the Boc group ensures selective protection of amines. The morpholine moiety enhances solubility and stability, while the phenylmethyl group offers potential for further functionalization. This compound is suited for controlled reactions in pharmaceutical and agrochemical research, where precise intermediate manipulation is critical. Its well-defined reactivity profile facilitates efficient multi-step syntheses.
Carbamic acid, N-methyl-N-[4-(phenylmethyl)-2-morpholinyl]-, 1,1-dimethylethyl ester structure
2108424-87-7 structure
Product Name:Carbamic acid, N-methyl-N-[4-(phenylmethyl)-2-morpholinyl]-, 1,1-dimethylethyl ester
CAS No:2108424-87-7
MF:C17H26N2O3
MW:306.399944782257
CID:5183867
Update Time:2025-05-25

Carbamic acid, N-methyl-N-[4-(phenylmethyl)-2-morpholinyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, N-methyl-N-[4-(phenylmethyl)-2-morpholinyl]-, 1,1-dimethylethyl ester
    • Inchi: 1S/C17H26N2O3/c1-17(2,3)22-16(20)18(4)15-13-19(10-11-21-15)12-14-8-6-5-7-9-14/h5-9,15H,10-13H2,1-4H3
    • InChI Key: WAEKDKQOFBMYSD-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)N(C)C1OCCN(CC2=CC=CC=C2)C1

Carbamic acid, N-methyl-N-[4-(phenylmethyl)-2-morpholinyl]-, 1,1-dimethylethyl ester Pricemore >>

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Additional information on Carbamic acid, N-methyl-N-[4-(phenylmethyl)-2-morpholinyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-Methyl-N-[4-(Phenylmethyl)-2-Morpholinyl], 1,1-Dimethylethyl Ester

The compound with CAS No. 2108424-87-7, commonly referred to as Carbamic acid, N-methyl-N-[4-(phenylmethyl)-2-morpholinyl], 1,1-dimethylethyl ester, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in agriculture as pesticides and in the pharmaceutical industry as active ingredients in drugs. The structure of this compound is characterized by a morpholine ring substituted with a phenylmethyl group and an N-methyl group, along with a tert-butyl ester moiety. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of morpholine derivatives in drug design due to their ability to modulate various biological targets. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that morpholine-containing compounds can act as inhibitors of enzyme targets associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The presence of the phenylmethyl group in this compound adds further complexity to its structure, potentially enhancing its bioavailability and target specificity.

The synthesis of Carbamic acid, N-methyl-N-[4-(phenylmethyl)-2-morpholinyl], 1,1-dimethylethyl ester involves a multi-step process that typically begins with the preparation of the morpholine derivative. This is followed by the introduction of the phenylmethyl group via nucleophilic substitution or coupling reactions. The final step involves the formation of the tert-butyl ester through an esterification reaction. Optimization of these steps is crucial to ensure high yields and purity of the final product.

In terms of applications, this compound has shown promise in both agricultural and pharmaceutical sectors. In agriculture, carbamates are known for their effectiveness as insecticides due to their ability to inhibit acetylcholinesterase enzymes in insects. The specific structure of this compound may enhance its selectivity towards pest species while minimizing toxicity to non-target organisms. In the pharmaceutical industry, its potential as a drug candidate lies in its ability to interact with specific biological targets, such as kinases or proteases.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound more accurately. For example, molecular docking studies have revealed that the tert-butyl ester moiety may play a critical role in determining its absorption and distribution profiles. Additionally, quantum mechanical calculations have provided insights into the electronic properties of the molecule, which are essential for understanding its reactivity and stability.

The environmental impact of this compound is another area of active research. Studies have shown that carbamates can degrade relatively quickly under environmental conditions, reducing their persistence in ecosystems. However, further investigation is needed to fully understand its ecological footprint and ensure sustainable use.

In conclusion, Carbamic acid, N-methyl-N-[4-(phenylmethyl)-2-morpholinyl], 1,1-dimethylethyl ester (CAS No. 2108424-87-7) is a versatile compound with significant potential across multiple industries. Its unique structure and chemical properties make it an attractive candidate for both agricultural and pharmaceutical applications. As research continues to uncover new insights into its synthesis, properties, and applications, this compound is poised to play an increasingly important role in modern chemistry.

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